4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide

• Molecular Formula: C16H18ClNO4S
• Molecular Weight: 355.8 g/mol
• IUPAC Name: 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C16H18ClNO4S/c1-10-5-6-13(11(2)7-10)18-23(19,20)16-9-14(21-3)12(17)8-15(16)22-4/h5-9,18H,1-4H3
• InChI Key: MKFRDGLHRBKWDO-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NS(=O)(=O)C2=C(C=C(C(=C2)OC)Cl)OC)C

Description

4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide, also known as GSK-J4, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications. This compound belongs to the family of sulfonamides and has been extensively studied for its ability to inhibit histone demethylases.

Mechanism of Action

4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide is a potent inhibitor of histone demethylases, specifically KDM6B and JMJD3. These enzymes are responsible for the removal of methyl groups from histone proteins, which play a crucial role in the regulation of gene expression. Inhibition of these enzymes by 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide leads to the accumulation of repressive histone marks, resulting in the suppression of gene expression.
Biochemical and Physiological Effects:
4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide has been shown to have several biochemical and physiological effects. Inhibition of KDM6B by 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide leads to the suppression of cancer cell growth, while inhibition of JMJD3 by 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide leads to the suppression of neuroinflammation. In addition, 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide has been reported to have anti-inflammatory effects in several other diseases, including arthritis and asthma.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide is its specificity for histone demethylases. This compound has been extensively studied and optimized for its ability to inhibit KDM6B and JMJD3. However, one of the limitations of 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide is its poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide. One area of research is the development of more potent and selective inhibitors of histone demethylases. Another area of research is the identification of novel therapeutic applications for 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide, particularly in the field of neurodegenerative diseases. Finally, the development of more efficient synthesis methods for 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide could lead to its wider use in scientific research.

Synthesis Methods

4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide is synthesized by the reaction of 4-chloro-2,5-dimethoxybenzenesulfonyl chloride with 2,4-dimethylaniline in the presence of a base. The resulting compound is then purified by column chromatography to obtain 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide in its pure form. This synthesis method has been reported in several research articles and has been optimized for high yield and purity.

Scientific Research Applications

4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases. One of the major applications of 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide is in the treatment of cancer. It has been reported that 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide inhibits the activity of the histone demethylase KDM6B, which is overexpressed in several types of cancer. Inhibition of KDM6B by 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide leads to the accumulation of H3K27me3, which is a repressive histone mark, resulting in the suppression of cancer cell growth.
In addition to cancer, 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide has also been studied for its potential applications in neurodegenerative diseases. It has been reported that 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide can inhibit the activity of the histone demethylase JMJD3, which is involved in the regulation of microglial activation. Inhibition of JMJD3 by 4-chloro-N-(2,4-dimethylphenyl)-2,5-dimethoxybenzenesulfonamide leads to the suppression of neuroinflammation, which is a major contributor to the pathogenesis of neurodegenerative diseases.